Cas no 65985-96-8 (3,4-Pyridinediol,3,4-diacetate)

• Product Name: 3,4-Pyridinediol,3,4-diacetate
• CAS No: 65985-96-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 502873
• Update Time: 2024-01-30

3,4-Pyridinediol,3,4-diacetate Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinediol,3,4-diacetate
• 3,4-Pyridinediol,diacetate(ester)(9CI)
• 3,4-diacetoxy-pyridine
• 3,4-Pyridinedicarboxylicacid,3-methyl ester
• 3-Carbomethoxyisonicotinsaeure
• 3-methoxycarbonyl-4-pyridinecarboxylic acid
• Pyridin-3,4-dicarbonsaeure-3-methylester
• Pyridin-3,4-diol-diacetat
• pyridine-3,4-dicarboxylic acid 3-methyl ester
• 3,4-Pyridinediol, 3,4-diacetate

• Inchi： 1S/C9H9NO4/c1-6(11)13-8-3-4-10-5-9(8)14-7(2)12/h3-5H,1-2H3
• InChI Key： UAAPSWZXQNDKRP-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OC(=O)C)=C1OC(=O)C

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• Density: 1.231
• Boiling Point: 262.3 °C at 760 mmHg
• Flash Point: 112.4 °C
• PSA: 65.49000
• LogP: 0.93220